Cas no 173253-42-4 (5-Bromo-6-chloropyrazin-2-amine)

5-Bromo-6-chloropyrazin-2-amine is a halogenated pyrazine derivative with significant utility in pharmaceutical and agrochemical research. Its distinct bromo and chloro substituents enhance reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. The amine group at the 2-position provides a versatile site for further functionalization, enabling the development of targeted molecules. This compound exhibits high purity and stability, ensuring reliable performance in cross-coupling reactions and other synthetic applications. Its structural features make it particularly useful in medicinal chemistry for designing bioactive agents. Proper handling and storage under inert conditions are recommended to maintain its integrity.
5-Bromo-6-chloropyrazin-2-amine structure
173253-42-4 structure
Product Name:5-Bromo-6-chloropyrazin-2-amine
CAS No:173253-42-4
MF:C4H3BrClN3
MW:208.443718194962
MDL:MFCD09909642
CID:98192
PubChem ID:18180207
Update Time:2025-06-09

5-Bromo-6-chloropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-6-chloropyrazine
    • 2-(Aminoethyl)-2-methyl-1,3-dioxolane
    • 2-Pyrazinamine,5-bromo-6-chloro-
    • 5-Amino-2-bromo-3-chloropyrazine
    • 5-Bromo-6-chloropyrazin-2-amine
    • 5-Bromo-6-chloro-pyrazin-2-amine
    • 5-Bromo-6-chloro-pyrazin-2-ylamine
    • 2-Bromo-3-chloropyrazin-5-amine, 5-Bromo-6-chloropyrazin-2-amine, 3-Bromo-2-chloropyrazin-6-amine
    • 5-bromo-6-chloro-2-pyrazinamine
    • 2-Bromo-3-chloropyrazin-5-amine
    • 3-Bromo-2-chloropyrazin-6-amine
    • 5-Bromo-6-chloro-pyrazin-2-amine, AldrichCPR
    • PubChem18901
    • CRVPQFAORCSDMH-UHFFFAOYSA-N
    • 5-Bromo-6-chloro-2-aminopyrazine
    • 2-chloro-3-bromo-6-aminopyrazine
    • 2-amino-5-bromo-6-chloro-pyrazine
    • B
    • EN300-173978
    • MFCD09909642
    • 173253-42-4
    • DS-10668
    • SCHEMBL669218
    • FT-0645922
    • CS-W003686
    • AKOS015918920
    • AM803342
    • SY008157
    • BCP23276
    • BDBM626051
    • W-206050
    • A811498
    • PB28090
    • PD130682
    • 2 -Amino-5-bromo-6-chloropyrazine
    • CYTIDINESULFATE
    • DTXSID90592621
    • AC-30780
    • 2-Pyrazinamine, 5-bromo-6-chloro-
    • STL556113
    • BBL102314
    • DB-064901
    • MDL： MFCD09909642
    • Inchi： 1S/C4H3BrClN3/c5-3-4(6)9-2(7)1-8-3/h1H,(H2,7,9)
    • InChI Key： CRVPQFAORCSDMH-UHFFFAOYSA-N
    • SMILES： BrC1=C(N=C(C=N1)N)Cl

Computed Properties

  • Exact Mass: 206.92000
  • Monoisotopic Mass: 206.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.960
  • Boiling Point: 311.8℃ at 760 mmHg
  • Flash Point: 142.4°C
  • Refractive Index: 1.66
  • PSA: 51.80000
  • LogP: 2.05590

5-Bromo-6-chloropyrazin-2-amine Security Information

5-Bromo-6-chloropyrazin-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-6-chloropyrazin-2-amine Pricemore >>

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5-Bromo-6-chloropyrazin-2-amine Production Method

5-Bromo-6-chloropyrazin-2-amine Related Literature

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